Cas no 2229625-80-1 (5-(3-bromo-5-methylphenyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(3-bromo-5-methylphenyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2229625-80-1
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• CID: 6455399
• PubChem ID: 165677816
• Update Time: 2025-05-19

5-(3-bromo-5-methylphenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromo-5-methylphenyl)-1,2-oxazole-4-carboxylic acid
• 2229625-80-1
• EN300-1917059

• Inchi： 1S/C11H8BrNO3/c1-6-2-7(4-8(12)3-6)10-9(11(14)15)5-13-16-10/h2-5H,1H3,(H,14,15)
• InChI Key： QLKWYOUULSRETA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)C1=C(C(=O)O)C=NO1

Computed Properties

• Exact Mass: 280.96876g/mol
• Monoisotopic Mass: 280.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-(3-bromo-5-methylphenyl)-1,2-oxazole-4-carboxylic acid

Professional Introduction to 5-(3-bromo-5-methylphenyl)-1,2-oxazole-4-carboxylic Acid (CAS No. 2229625-80-1)

5-(3-bromo-5-methylphenyl)-1,2-oxazole-4-carboxylic acid, identified by its CAS number 2229625-80-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the oxazole class of heterocyclic compounds, which are known for their diverse biological activities and utility in drug development. The structural features of 5-(3-bromo-5-methylphenyl)-1,2-oxazole-4-carboxylic acid, particularly the presence of a bromo substituent and a methyl group on the phenyl ring, contribute to its unique chemical properties and potential applications.

The oxazole core of this compound is a five-membered aromatic ring containing one oxygen atom, which is inherently stable and exhibits a range of interactions with biological targets. The carboxylic acid functionality at the 4-position provides a site for further derivatization, enabling the synthesis of more complex molecules with tailored pharmacological properties. Additionally, the bromo and methyl groups introduce electronic and steric effects that can influence the compound's reactivity and binding affinity.

In recent years, there has been growing interest in oxazole derivatives as potential therapeutic agents due to their ability to modulate various biological pathways. For instance, studies have demonstrated that oxazole-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer activities. The specific arrangement of substituents in 5-(3-bromo-5-methylphenyl)-1,2-oxazole-4-carboxylic acid may enhance its interaction with certain enzymes or receptors, making it a valuable scaffold for drug discovery.

One of the most compelling aspects of this compound is its versatility in chemical synthesis. The bromo substituent allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in the preparation of biaryl compounds. These reactions can be employed to attach various pharmacophores or bioactive moieties to the oxazole core, thereby expanding the compound's therapeutic potential.

Recent research has highlighted the importance of heterocyclic compounds in developing novel treatments for neurological disorders. Oxazoles have been shown to interact with targets such as GABA receptors and ion channels, suggesting their utility in managing conditions like epilepsy and neurodegenerative diseases. The structural motif of 5-(3-bromo-5-methylphenyl)-1,2-oxazole-4-carboxylic acid aligns well with these requirements, making it a promising candidate for further investigation.

The carboxylic acid group at the 4-position of the oxazole ring can also be utilized to form amide or ester derivatives, which are common pharmacological functionalities. These modifications can alter the solubility, bioavailability, and metabolic stability of the compound, allowing for optimization based on specific therapeutic needs. For example, esterification might enhance oral bioavailability, while amide formation could improve binding affinity to target proteins.

In conclusion, 5-(3-bromo-5-methylphenyl)-1,2-oxazole-4-carboxylic acid (CAS No. 2229625-80-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive scaffold for developing novel therapeutic agents. As ongoing studies continue to uncover new applications for oxazole derivatives, this compound is poised to play a crucial role in advancing drug discovery efforts across multiple therapeutic areas.